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Introduction

The chromotropic acid test is a widely used, sensitive, and specific colorimetric method for the

determination of formaldehyde.[1][2] Its application in food analysis is crucial for detecting

formaldehyde, which is sometimes illegally used as a preservative, or for quantifying methanol

in alcoholic beverages, which can be present as a toxic contaminant.[3][4] The principle is

based on the reaction of formaldehyde with chromotropic acid (4,5-dihydroxy-2,7-

naphthalenedisulfonic acid) in the presence of concentrated sulfuric acid. This reaction forms a

characteristic purple-colored monocationic dibenzoxanthylium chromogen, which can be

quantified spectrophotometrically.[1][5][6] The intensity of the color, measured typically at a

wavelength of 570-580 nm, is directly proportional to the concentration of formaldehyde.[5][7]

[8] For methanol analysis, the sample is first treated with an oxidizing agent, such as potassium

permanganate, to convert methanol into formaldehyde, which is then measured using the same

reaction.[9][10][11]

Applications in Food Analysis

Detection of Formaldehyde: Used to detect the illegal addition of formalin (a solution of

formaldehyde) as a preservative in foods like fish, cheese, and mushrooms.[3][12]

Quantification of Methanol: A standard method for determining methanol content in alcoholic

beverages like spirits, wine, and homemade distillates to ensure they are safe for

consumption.[4][13]
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Migration Studies: Analysis of formaldehyde that may have migrated from food packaging

materials or containers into food simulants.[3][7]

Specificity and Interferences

The chromotropic acid method is highly specific for formaldehyde.[14] Other organic

compounds like different aldehydes, ketones, and sugars do not typically produce the

characteristic purple color and therefore do not interfere with the analysis.[2][15] However,

significant amounts of other aldehydes may cause cross-reactivity in some alternative testing

methods, highlighting the reliability of the chromotropic acid test.[16] For accurate results,

especially in complex food matrices, a distillation step is often employed to separate

formaldehyde from potential interfering substances before the colorimetric reaction.[3][14]

Quantitative Data Summary
The following tables summarize key quantitative parameters for the chromotropic acid test.

Table 1: Reagent Preparation and Specifications
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Reagent Preparation Notes

Chromotropic Acid Reagent

Dissolve 0.5 g of chromotropic

acid disodium salt in 100 ml of

water (0.5% solution).[7] A 5%

solution can also be prepared

for different protocols.

Should be prepared fresh daily

as it can degrade.[5][7] Purity

is crucial; if a significant color

develops in the blank,

purification is necessary.[11]

Sulfuric Acid

Concentrated (98%) or

prepared as a 72-75% solution

by slowly adding concentrated

H₂SO₄ to water.[3][7]

CAUTION: Handle with

extreme care. Always add acid

to water slowly while cooling.

[5]

Potassium Permanganate

Varies by protocol, e.g., a

solution is prepared for the

oxidation of methanol.[9]

Used as an oxidizing agent in

methanol determination.

Sodium Bisulfite / Sodium

Hydrogen Sulfite

A 1% solution is used for

sample desorption in some

methods.[5] Also used to

decolorize excess

permanganate in methanol

testing.[9][10]

Removes the violet color of

excess Mn⁷⁺ by reducing it to

colorless Mn²⁺.[9]

Formaldehyde Standard

A stock solution is prepared

from 37% formaldehyde

solution and diluted to create a

series of standards for the

calibration curve.[5]

The exact concentration of the

stock solution is often verified

by iodometric titration.[7]

Table 2: Typical Experimental Conditions and Performance
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Parameter Value Application Reference

Wavelength (λmax) 570 - 580 nm
Formaldehyde &

Methanol
[5][7][11]

Reaction Temperature
60°C to boiling water

bath

Formaldehyde &

Methanol
[3][7]

Reaction Time 15 - 30 minutes
Formaldehyde &

Methanol
[3][5][7]

Detection Limit (LOD)
0.033 µg/mL to 2.55

ppm

Varies with protocol

and matrix
[14][17]

Quantification Range
e.g., 0.80–23.00

µg/mL
Varies with protocol [15]

Calibration Curve Linear, with r > 0.99 Quantitative Analysis [7][15]

Experimental Protocols
Protocol 1: Quantitative Determination of Formaldehyde
in Food Samples
This protocol is a general guideline and may require optimization based on the specific food

matrix. A distillation step is included to minimize interference.

1. Apparatus and Reagents

Spectrophotometer capable of measuring at 580 nm

Kjeldahl flask (800 ml), condenser, and distillation apparatus[3]

Water bath, heating mantle, volumetric flasks, pipettes, test tubes

Chromotropic acid solution (e.g., 0.5% w/v, freshly prepared)[7]

Concentrated sulfuric acid (H₂SO₄)

Phosphoric acid (H₃PO₄)[3]
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Formaldehyde standard solutions

2. Sample Preparation and Distillation

For solid or semi-solid samples, macerate 100 g of the sample with 100 ml of distilled water.

For liquid samples, use 200 ml.[3]

Transfer the slurry to an 800 ml Kjeldahl flask.

Acidify the sample with phosphoric acid, adding 1 ml in excess.[3]

Connect the flask to a condenser and distill approximately 50 ml of the sample slowly.[3]

Collect the distillate. This will be used for the colorimetric analysis.

3. Preparation of Calibration Curve

Prepare a series of standard formaldehyde solutions (e.g., 1.0, 3.0, 5.0, 10.0, and 15.0

µg/mL) by diluting a stock solution.[5]

For each standard, transfer a 1-2 ml aliquot into a separate test tube.[5][7]

Proceed with the color development step as described below for the samples.

Measure the absorbance of each standard and plot a graph of absorbance versus

concentration.

4. Color Development and Measurement

Pipette 1 ml of the collected distillate into a test tube.[3]

Carefully add 1 ml of the chromotropic acid solution and mix.[7]

Slowly and carefully add 5-8 ml of concentrated sulfuric acid, mixing well.[5][7] CAUTION:

The solution will become very hot.

Place the test tube in a boiling water bath for 15-20 minutes.[3][7]
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Allow the solution to cool to room temperature. A light to deep purple color indicates the

presence of formaldehyde.[3]

Measure the absorbance of the sample and a reagent blank at 580 nm using the

spectrophotometer.[5]

5. Calculation

Subtract the absorbance of the reagent blank from the sample's absorbance.

Determine the concentration of formaldehyde in the distillate (µg/mL) using the calibration

curve.[5]

Calculate the final concentration of formaldehyde in the original food sample (mg/kg or ppm),

accounting for the initial sample weight/volume and dilution factors.

Protocol 2: Determination of Methanol in Alcoholic
Beverages
This protocol involves an initial oxidation step to convert methanol to formaldehyde.

1. Principle Methanol is oxidized to formaldehyde by potassium permanganate in an acidic

medium. The excess permanganate is then decolorized, and the resulting formaldehyde is

determined with chromotropic acid.[9][11]

2. Apparatus and Reagents

All apparatus from Protocol 1

Potassium permanganate solution

Sulfuric acid or Phosphoric acid

Sodium hydrogen sulfite solution[9]

3. Procedure
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Sample Preparation: Dilute the alcoholic beverage sample with distilled water to an

appropriate concentration.[11]

Oxidation: In a test tube, mix a small volume of the diluted sample (e.g., 50 µL) with sulfuric

acid and potassium permanganate solution. Allow the reaction to proceed for a set time (e.g.,

5 minutes).[9]

Decolorization: Add sodium hydrogen sulfite solution dropwise until the violet color of the

excess permanganate disappears.[9][10]

Color Development: Add the chromotropic acid solution, followed by concentrated sulfuric

acid.[9]

Heating and Measurement: Heat the mixture in a water bath (e.g., 60-70°C for 20 minutes),

cool, and measure the absorbance at 575 nm against a reagent blank.[7][11]

Quantification: Prepare a calibration curve using standard methanol solutions and treat them

with the same oxidation and color development procedure as the samples. Calculate the

methanol concentration in the original beverage.

Visualization of Experimental Workflow
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Figure 1: General experimental workflow for the chromotropic acid test in food analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdnsciencepub.com [cdnsciencepub.com]

2. Chromotropic acid - Wikipedia [en.wikipedia.org]

3. repository.seafdec.org [repository.seafdec.org]

4. thescipub.com [thescipub.com]

5. multimedia.3m.com [multimedia.3m.com]

6. stacks.cdc.gov [stacks.cdc.gov]

7. nvwa.nl [nvwa.nl]

8. canadacommons.ca [canadacommons.ca]

9. Rapid Determination of Methanol In Herbaceous Distillates For Their Safety Evaluation by
A New Modified Chromotropic Acid Method - PMC [pmc.ncbi.nlm.nih.gov]

10. Frontiers | Evaluating new simplified assays for harm reduction from methanol poisoning
using chromotropic acid kits: An analytical study on Indian and Iranian alcoholic beverages
[frontiersin.org]

11. oiv.int [oiv.int]

12. chemrestech.com [chemrestech.com]

13. hilarispublisher.com [hilarispublisher.com]

14. researchgate.net [researchgate.net]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes and Protocols for the Chromotropic
Acid Test in Food Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008445#step-by-step-guide-for-the-chromotropic-
acid-test-in-food-analysis]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b008445?utm_src=pdf-custom-synthesis
https://cdnsciencepub.com/doi/pdf/10.1139/v89-135
https://en.wikipedia.org/wiki/Chromotropic_acid
https://repository.seafdec.org/bitstream/handle/20.500.12066/6043/B-10.pdf?sequence=1&isAllowed=y
https://thescipub.com/pdf/ajptsp.2019.1.6.pdf
https://multimedia.3m.com/mws/media/134377O/analysis-method-for-3m-formaldehyde-monitors-3720-and-3721.pdf
https://stacks.cdc.gov/view/cdc/184143/cdc_184143_DS1.pdf
https://www.nvwa.nl/binaries/nvwa/documenten/import/diversen/nvwa-import-levensm-diervoeder-productveiligheid/2016m/de-analyse-methode-voor-het-onderzoek-van-melamine-op-formaldehyde-van-de-europese-commissie/Annex_analyse_method_formaldehyde.pdf
https://canadacommons.ca/artifacts/29733081/determination-of-formaldehyde/30632927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6706730/
https://www.frontiersin.org/journals/public-health/articles/10.3389/fpubh.2022.983663/full
https://www.frontiersin.org/journals/public-health/articles/10.3389/fpubh.2022.983663/full
https://www.frontiersin.org/journals/public-health/articles/10.3389/fpubh.2022.983663/full
https://www.oiv.int/public/medias/2493/oiv-ma-as312-03b.pdf
https://www.chemrestech.com/article_198663_86865dc154624fb2e98b47824375e09b.pdf
https://www.hilarispublisher.com/open-access/forensic-examination-of-methanol-poisonous-alcohol--detection-in-local-beverages-of-jharkhand-state-using-uvvis--spectro.pdf
https://www.researchgate.net/publication/251890364_Determination_of_Trace_Formaldehyde_in_Alcoholic_Beverage_by_Chromotropic_Acid_Spectrophotometry
https://www.researchgate.net/publication/257132004_Spectrophotometric_determination_of_formaldehyde_with_chromotropic_acid_in_phosphoric_acid_medium_assisted_by_microwave_oven
https://www.researchgate.net/figure/Results-of-the-quantitative-determination-using-chromotropic-acid_tbl1_51494137
https://www.scribd.com/document/897722915/Determination-of-formaldehyde-by-chromotropic-acid-test
https://www.benchchem.com/product/b008445#step-by-step-guide-for-the-chromotropic-acid-test-in-food-analysis
https://www.benchchem.com/product/b008445#step-by-step-guide-for-the-chromotropic-acid-test-in-food-analysis
https://www.benchchem.com/product/b008445#step-by-step-guide-for-the-chromotropic-acid-test-in-food-analysis
https://www.benchchem.com/product/b008445#step-by-step-guide-for-the-chromotropic-acid-test-in-food-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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